Cas no 1116589-04-8 (N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride)

• Product Name: N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride
• CAS No: 1116589-04-8
• MF: C₆H₁₁ClF₃N
• MW: 189.606451272964
• CID: 4572179
• PubChem ID: 71755465
• Update Time: 2025-11-01

N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride
• N-(2,2,2-trifluoroethyl)cyclobutanamine;hydrochloride
• Z1350606436

• Inchi： 1S/C6H10F3N.ClH/c7-6(8,9)4-10-5-2-1-3-5;/h5,10H,1-4H2;1H
• InChI Key： HRMVCAOWVABWFR-UHFFFAOYSA-N
• SMILES： Cl.FC(CNC1CCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Topological Polar Surface Area: 12

N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride

Comprehensive Overview of N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride (CAS No. 1116589-04-8)

N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride (CAS No. 1116589-04-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a cyclobutanamine core modified with a trifluoroethyl group, enhancing its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, especially in the development of novel therapeutic agents targeting neurological and metabolic disorders.

The growing demand for fluorinated compounds in medicinal chemistry has propelled the study of N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride. Fluorination is a key strategy to improve the bioavailability and metabolic stability of drug candidates, making this compound a valuable intermediate. Recent trends in AI-driven drug design and high-throughput screening have further highlighted its relevance, as computational models predict its utility in optimizing pharmacokinetic profiles.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride?" The synthesis typically involves the reaction of cyclobutanamine with 2,2,2-trifluoroethyl derivatives, followed by salt formation with hydrochloric acid. Advanced techniques like flow chemistry and catalyzed amination are being explored to improve yield and purity, addressing the needs of industrial-scale production.

Another hot topic in the scientific community is the environmental impact of fluorinated compounds. While N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride is not classified as hazardous, researchers emphasize the importance of sustainable synthesis methods. Green chemistry principles, such as solvent-free reactions and biodegradable catalysts, are being integrated into its production to align with global ESG (Environmental, Social, and Governance) standards.

In the context of drug development, this compound has shown promise in preclinical studies for modulating specific receptor interactions. Its trifluoroethyl moiety is known to enhance binding affinity, making it a candidate for targeting G-protein-coupled receptors (GPCRs), a major focus in modern pharmacology. This aligns with the increasing interest in personalized medicine and precision therapeutics, where tailored molecular structures are critical.

Analytical characterization of N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride involves techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure compliance with regulatory standards, such as those set by the FDA and EMA, for pharmaceutical intermediates. Quality control is paramount, given the compound's potential use in clinical trials and API (Active Pharmaceutical Ingredient) manufacturing.

From a commercial perspective, the market for fluorinated building blocks is expanding rapidly. Companies specializing in custom synthesis and contract research are actively listing N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride in their portfolios. This trend reflects the broader shift toward outsourced drug discovery and collaborative R&D, driven by cost efficiency and innovation.

In summary, N-(2,2,2-trifluoroethyl)cyclobutanamine hydrochloride (CAS No. 1116589-04-8) represents a versatile and strategically important compound in contemporary chemistry. Its applications span from medicinal chemistry to material science, with ongoing research uncovering new possibilities. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable chemical processes.